Cas no 1368858-77-8 (5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid)
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid
- EN300-1829921
- AKOS019068141
- 1368858-77-8
-
- Inchi: 1S/C10H5F2NO3/c11-7-2-1-5(3-8(7)12)9-6(10(14)15)4-13-16-9/h1-4H,(H,14,15)
- InChI Key: SQWQJRPOXFHEBC-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1=C(C(=O)O)C=NO1)F
Computed Properties
- Exact Mass: 225.02374935g/mol
- Monoisotopic Mass: 225.02374935g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.3Ų
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1829921-0.05g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1829921-0.1g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1829921-0.25g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1829921-0.5g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1829921-1.0g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1829921-2.5g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1829921-5.0g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1829921-10.0g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1829921-1g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1829921-5g |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid |
1368858-77-8 | 5g |
$2028.0 | 2023-09-19 |
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid
Introduction to 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1368858-77-8)
5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 1368858-77-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole family, a class of heterocycles characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of fluorine substituents at the 3 and 4 positions of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.
The structural features of 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid make it an intriguing scaffold for medicinal chemists. The oxazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for enzyme binding and receptor recognition. Additionally, the fluorine atoms can enhance metabolic stability and binding affinity by influencing the electronic distribution around the molecule. These properties have led to its investigation as a potential intermediate in the synthesis of bioactive compounds.
In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacological properties. Fluorine atoms can modulate lipophilicity, metabolic half-life, and binding affinity, making them valuable tools in drug design. The specific arrangement of fluorine atoms in 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid suggests that it may exhibit unique interactions with biological targets compared to its non-fluorinated counterparts.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Oxazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The introduction of fluorine substituents may further enhance these effects by improving solubility and bioavailability. Current research is focused on exploring the pharmacokinetic and pharmacodynamic profiles of derivatives of 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid to identify new lead compounds for drug development.
The synthesis of 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired fluorinated oxazole core. These synthetic approaches are critical for producing complex molecules with high precision, which is essential for pharmaceutical applications.
Recent advancements in computational chemistry have also played a significant role in the study of 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with remarkable accuracy. This has enabled the rapid screening of virtual libraries of compounds and the identification of promising candidates for further experimental validation. Such computational studies are integral to modern drug discovery processes.
The potential applications of 5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable building block for agrochemicals and specialty chemicals. For instance, fluorinated oxazoles have shown promise as intermediates in the synthesis of herbicides and pesticides due to their stability and reactivity under various conditions.
In conclusion,5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1368858-77-8) represents a fascinating compound with significant potential in pharmaceutical research. Its structural characteristics and fluorinated moieties offer unique advantages for drug design and development. As research continues to uncover new applications for this molecule,it is likely to play an increasingly important role in the discovery and synthesis of novel bioactive compounds.
1368858-77-8 (5-(3,4-difluorophenyl)-1,2-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)